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In the landscape of modern synthetic and medicinal chemistry, the strategic incorporation of
small, conformationally constrained moieties is a cornerstone of rational drug design. O-
cyclopentylhydroxylamine emerges as a molecule of significant interest, belonging to the
broader class of alkoxyamines. These compounds are not merely passive building blocks but
active participants in a range of chemical transformations, offering unique reactivity profiles
governed by the inherent properties of the N-O bond. This guide provides an in-depth
exploration of the chemical properties, synthesis, reactivity, and practical applications of O-
cyclopentylhydroxylamine, tailored for researchers, scientists, and drug development
professionals who seek to leverage its unique characteristics in their work. We will delve into
the causality behind its reactivity, provide validated experimental insights, and ground our
discussion in authoritative chemical principles.

Core Physicochemical & Spectroscopic Profile

O-cyclopentylhydroxylamine is a disubstituted hydroxylamine derivative where a cyclopentyl
group is attached to the oxygen atom. This structure imparts a combination of lipophilicity from
the carbocyclic ring and nucleophilicity from the free amine. It is most commonly handled and
stored as its hydrochloride salt to improve stability and shelf-life.[1][2][3]
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Physicochemical Data Summary

The fundamental properties of O-cyclopentylhydroxylamine and its common salt form are

summarized below. These values are critical for experimental design, including solvent

selection, reaction stoichiometry, and purification strategies.

Value

Property Value (Free Base) (Hydrochloride Source(s)
Salt)

Molecular Formula CsH11NO CsH12CINO [4]

Molecular Weight 101.15 g/mol 137.61 g/mol [4]
1574118-06-1/

CAS Number 76029-50-0 [1][4]

52189-22-7

Monoisotopic Mass

101.08406 Da

[5]

Predicted XlogP

0.6

[5]

Appearance

Inferred: Colorless
liquid or low-melting

solid

Typically a white to
off-white solid

Storage Conditions

4°C, protect from light

Room temperature,

[4]

desiccate

Spectroscopic Characterization: A Predictive Analysis

Definitive characterization is paramount for verifying the identity and purity of O-

cyclopentylhydroxylamine. Below is an expert analysis of the expected spectroscopic

signatures.

* 'H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple. The

protons on the cyclopentyl ring will appear as a series of multiplets in the aliphatic region

(typically 6 1.4-2.0 ppm). The methine proton attached to the oxygen (CH-O-NH2z) will be

shifted downfield (likely & 3.8-4.2 ppm) due to the deshielding effect of the adjacent oxygen

atom. The two protons of the -NHz group would appear as a broad singlet, with a chemical

shift that is highly dependent on solvent and concentration.
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e 13C NMR Spectroscopy: The carbon spectrum will show distinct signals for the cyclopentyl
ring carbons. The methine carbon attached to the oxygen ( C H-O-NHz) will be the most
downfield signal in the aliphatic region (estimated & 75-85 ppm), while the other four carbons
of the ring will appear at higher fields.

« Infrared (IR) Spectroscopy: The IR spectrum provides key functional group information. Key
expected absorptions include:

o N-H Stretch: A medium to weak absorption in the 3200-3400 cm~1 region, characteristic of

a primary amine.[6]

o C-H Stretch: Strong absorptions just below 3000 cm~1 (typically 2850-2960 cm~1)
corresponding to the sp® C-H bonds of the cyclopentyl ring.[6]

o C-O Stretch: An absorption in the 1050-1150 cm~1 region, indicative of the C-O single
bond.[6]

o Mass Spectrometry (MS): In electrospray ionization (ESI) mass spectrometry, O-
cyclopentylhydroxylamine is expected to readily ionize in positive mode.

o [M+H]*: The protonated molecular ion would be observed at an m/z of approximately
102.0913.[5] This is the primary ion used for identification and confirmation. The ability of
hydroxylamines to form adducts with biomolecules is also a known characteristic,
detectable by mass spectrometry.[7][8]

Synthesis of O-Cyclopentylhydroxylamine

The synthesis of O-alkylhydroxylamines can be achieved through several reliable routes. A
common and robust strategy involves the O-alkylation of a protected hydroxylamine derivative,
which prevents undesired N-alkylation and subsequent over-alkylation. The workflow below
illustrates a generalized, two-step approach that is widely applicable.

Diagram: General Synthetic Workflow
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Step 1: O-Alkylation

Cyclopentyl Bromide . ) .
(or other leaving group) Base (e.g., K2COs, NaH) General synthesis of O-alkylhydroxylamines.

N-Hydroxyphthalimide
or
tert-Butyl N-hydroxycarbamate

Alkylation
Step 2: Deprotection v
Hydrazine N-(Cyclopentyloxy)phthalimide
Strong Acid (g.rg., TFA, HCI) tert-Butyl N—(cyclo;;);ntyloxy)carbamate
Cleavage Intermediate
Y
O-Cyclopentylhydroxylamine |

Click to download full resolution via product page
Caption: General synthesis of O-alkylhydroxylamines.
Causality Behind Experimental Choices:

» N-Protection: Using a protected hydroxylamine like N-hydroxyphthalimide or a carbamate is
crucial.[9] The electron-withdrawing nature of the protecting group increases the acidity of
the O-H proton, facilitating its deprotonation and subsequent O-alkylation while rendering the

nitrogen lone pair less nucleophilic.

o Deprotection: The choice of deprotection agent is dictated by the protecting group used.
Phthalimides are classically cleaved with hydrazine, while carbamates like Boc are efficiently
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removed under acidic conditions to yield the final product, often as its corresponding acid
salt.

Reactivity and Key Chemical Transformations

The utility of O-cyclopentylhydroxylamine stems from the unique reactivity of the
alkoxyamine functional group. The nitrogen atom is nucleophilic, while the N-O bond has a
relatively low bond dissociation energy, opening pathways for both ionic and radical reactions.
[10]

Formation of Oxime Ethers: A Cornerstone Reaction

The most prominent reaction of O-alkylhydroxylamines is their condensation with aldehydes
and ketones to form stable oxime ethers. This reaction is highly efficient and proceeds under

mild, often slightly acidic, conditions.

Reaction with carbonyls to form oxime ethers.

Condensation
O-Cyclopentylhydroxylamine CsH10N-O-NH:2 Mild Acid Catalyst Oxime Ether CsH10N-O-N=C(R)R'
yeop Y ( yst) o

Aldehyde or Ketone | R-C(=0)-R' Water | H20

Click to download full resolution via product page
Caption: Reaction with carbonyls to form oxime ethers.
This transformation is fundamental in drug discovery for several reasons:

o Bioisosterism: The resulting oxime ether linkage can serve as a bioisostere for other
functional groups, such as esters or amides, potentially improving metabolic stability or
altering receptor binding interactions.

o Linker Chemistry: It provides a robust method for conjugating molecules, for example, in the
development of antibody-drug conjugates (ADCs) or PROTACSs.

e Access to Heterocycles: Oximes are versatile precursors for the synthesis of various
nitrogen-containing heterocycles.[11]
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Experimental Protocol: Synthesis of Cyclohexanone O-
Cyclopentyl Oxime

This protocol provides a representative, self-validating system for the synthesis of an oxime
ether from O-cyclopentylhydroxylamine.

Materials:

O-Cyclopentylhydroxylamine hydrochloride (1.0 eq)

e Cyclohexanone (1.05 eq)

e Sodium Bicarbonate (NaHCOs) (1.1 eq)

o Ethanol (EtOH)

o Water (Hz20)

o Ethyl Acetate (EtOAC)

e Magnesium Sulfate (MgSOa)

Procedure:

e Free Base Generation: In a round-bottom flask, dissolve O-cyclopentylhydroxylamine
hydrochloride (1.0 eq) in a minimal amount of water. Add a saturated aqueous solution of
sodium bicarbonate (1.1 eq) dropwise with stirring until the solution is basic (pH > 8).

o Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer). The
free O-cyclopentylhydroxylamine is organic-soluble.

e Drying: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter to
remove the drying agent.

o Reaction Setup: Transfer the dried ethyl acetate solution to a clean round-bottom flask. Add
cyclohexanone (1.05 eq) and a catalytic amount of acetic acid (2-3 drops).
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e Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin
Layer Chromatography (TLC), observing the consumption of the starting materials and the
formation of a new, less polar spot corresponding to the oxime ether product. The reaction is
typically complete within 2-4 hours.

o Workup: Once the reaction is complete, wash the organic layer with saturated aqueous
sodium bicarbonate solution, followed by brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude product. If necessary, purify further by flash
column chromatography on silica gel.

Trustworthiness of Protocol: This protocol includes an in-situ generation of the reactive free
base from its stable salt, a common and reliable practice. The workup steps are designed to
remove the acid catalyst and any unreacted starting materials, ensuring a high-purity final
product. Reaction monitoring by TLC provides a direct measure of conversion, validating the
process.

Advanced Reactivity: Potential for Sigmatropic
Rearrangements

Inspired by related systems, such as O-cyclopropyl and O-vinyl hydroxylamines, O-
cyclopentylhydroxylamine derivatives are potential precursors for powerful[11][11]-
sigmatropic rearrangements.[11] N-arylation of the hydroxylamine followed by reaction with a
suitable substrate could trigger a cascade to form complex heterocyclic scaffolds, such as
tetrahydroquinolines. This advanced application highlights the potential of O-
cyclopentylhydroxylamine as a strategic starting material for generating molecular diversity.

Applications in Drug Discovery and Development

The incorporation of a cyclopentyl moiety into a drug candidate is a strategic decision often
aimed at optimizing its pharmacokinetic and pharmacodynamic profile.

o Metabolic Stability: The cyclopentyl group, being a saturated carbocycle, can block sites of
metabolic oxidation that might be present in a corresponding linear alkyl chain. This can
increase the half-life of a drug.
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 Lipophilicity and Permeability: The non-polar cyclopentyl ring can enhance a molecule's
lipophilicity, which can be fine-tuned to improve membrane permeability and oral
bioavailability. The related cyclopropyl fragment is known to increase brain permeability.[12]

o Conformational Rigidity: Unlike a flexible alkyl chain, the cyclopentyl ring has a more defined
three-dimensional structure. This conformational constraint can lock the molecule into a
bioactive conformation, increasing its binding affinity for a biological target and potentially
improving selectivity.[12]

e Vector for Sp3-Rich Scaffolds: There is a growing trend in drug discovery to move away from
flat, aromatic molecules towards more three-dimensional, sp3-rich structures.[13] O-
cyclopentylhydroxylamine is an excellent starting point for building such molecules, which
often exhibit better physicochemical properties and novel intellectual property space.

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for O-cyclopentylhydroxylamine is
not readily available in the aggregated search results, safe handling procedures can be inferred
from data on analogous compounds like cyclopentylamine and general laboratory chemicals.
[14][15]

o Personal Protective Equipment (PPE): Always handle the compound in a chemical fume
hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

e Hazards: Assume the compound is corrosive and may cause skin and eye burns.[14] It may
also be toxic if inhaled or swallowed.[15] The hydrochloride salt is a solid, minimizing
inhalation risk compared to a volatile liquid.

e Incompatibilities: Keep away from strong oxidizing agents and strong acids (unless part of a
controlled reaction).[16]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area as
recommended.[4]

Conclusion
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O-cyclopentylhydroxylamine is a versatile and valuable reagent for chemical research and
development. Its core utility lies in the reliable formation of oxime ethers, providing a robust tool
for molecular construction and conjugation. Beyond this, its structure offers strategic
advantages in medicinal chemistry, enabling the synthesis of conformationally constrained,
metabolically stable, and sp3-rich molecules. The potential for its derivatives to engage in more
complex transformations, such as sigmatropic rearrangements, further broadens its synthetic
appeal. As the demand for novel chemical entities with optimized drug-like properties continues
to grow, the thoughtful application of specialized building blocks like O-
cyclopentylhydroxylamine will remain a key enabler of innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10740007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10740007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10740007/
https://www.fishersci.ca/store/msds?partNumber=AC111590050&productDescription=cyclopentylamine-99-thermo-scientific-1&language=en&countryCode=CA
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC111591000&productDescription=CYCLOPENTYLAMINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1355514/docs#foreword-the-strategic-utility-of-substituted-hydroxylamines
https://www.benchchem.com/product/b1355514/docs#foreword-the-strategic-utility-of-substituted-hydroxylamines
https://www.benchchem.com/product/b1355514/docs#foreword-the-strategic-utility-of-substituted-hydroxylamines
https://www.benchchem.com/product/b1355514/docs#foreword-the-strategic-utility-of-substituted-hydroxylamines
https://www.benchchem.com/product/b1355514?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

